Cas no 35031-55-1 (1-(2,4-dimethylphenyl)propan-1-one)
35031-55-1 structure
Product Name:1-(2,4-dimethylphenyl)propan-1-one
CAS No:35031-55-1
MF:C11H14O
MW:162.228263378143
CID:295285
PubChem ID:583762
Update Time:2024-10-30
1-(2,4-dimethylphenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone,1-(2,4-dimethylphenyl)-
- 1-(2,4-dimethylphenyl)propan-1-one(SALTDATA: FREE)
- 2’,4’-DIMETHYLPROPIOPHENONE
- 1-(2,4-Dimethylphenyl)-1-propanone
- 1-(2,4-Dimethylphenyl)propan-1-one
- 1-(2,4-dimethylphenyl) propan-1-one
- FT-0690599
- DTXSID801310078
- N12084
- AKOS000152920
- 2,5-DimethylphenylA currencythylketon
- 1-(2,4-Dimethylphenyl)-1-propanone #
- 2,4-Dimethylpropiophenone
- 1-(2,4-Dimethyl-phenyl)-propan-1-one
- 35031-55-1
- STK397401
- ethyleneglycoldiglycidylether
- SCHEMBL581464
- 2',4'-Dimethylpropiophenone
- 2-4-dimethylpropiophenone
- 1-Propanone, 1-(2,4-dimethylphenyl)-
- CS-0316128
- UWFRVQVNYNPBEF-UHFFFAOYSA-N
- BS-37802
- MFCD01993683
- 2a(2),4a(2)-Dimethylpropiophenone
- 1-(2,4-dimethylphenyl)propan-1-one
-
- MDL: MFCD01993683
- Inchi: 1S/C11H14O/c1-4-11(12)10-6-5-8(2)7-9(10)3/h5-7H,4H2,1-3H3
- InChI Key: UWFRVQVNYNPBEF-UHFFFAOYSA-N
- SMILES: O=C(CC)C1C=CC(C)=CC=1C
Computed Properties
- Exact Mass: 162.10452
- Monoisotopic Mass: 162.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 21
- XLogP3: 2.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 0.954
- Boiling Point: 249.7°C at 760 mmHg
- Flash Point: 98.7°C
- Refractive Index: 1.506
- PSA: 17.07
- LogP: 2.89610
1-(2,4-dimethylphenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010012488-250mg |
2',4'-Dimethylpropiophenone |
35031-55-1 | 97% | 250mg |
$480.00 | 2023-09-02 | |
| Alichem | A010012488-500mg |
2',4'-Dimethylpropiophenone |
35031-55-1 | 97% | 500mg |
$855.75 | 2023-09-02 | |
| Alichem | A010012488-1g |
2',4'-Dimethylpropiophenone |
35031-55-1 | 97% | 1g |
$1504.90 | 2023-09-02 | |
| TRC | D590938-50mg |
1-(2,4-dimethylphenyl)propan-1-one |
35031-55-1 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D590938-100mg |
1-(2,4-dimethylphenyl)propan-1-one |
35031-55-1 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D590938-500mg |
1-(2,4-dimethylphenyl)propan-1-one |
35031-55-1 | 500mg |
$ 80.00 | 2022-06-05 | ||
| Fluorochem | 026224-1g |
2',4'-Dimethylpropiophenone |
35031-55-1 | 95% | 1g |
£57.00 | 2022-03-01 | |
| Fluorochem | 026224-5g |
2',4'-Dimethylpropiophenone |
35031-55-1 | 95% | 5g |
£167.00 | 2022-03-01 | |
| A2B Chem LLC | AF70470-100mg |
2-4-dimethylpropiophenone |
35031-55-1 | 97% | 100mg |
$16.00 | 2024-04-20 | |
| A2B Chem LLC | AF70470-250mg |
2-4-dimethylpropiophenone |
35031-55-1 | 97% | 250mg |
$26.00 | 2024-04-20 |
1-(2,4-dimethylphenyl)propan-1-one Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
35031-55-1 (1-(2,4-dimethylphenyl)propan-1-one) Related Products
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